Cas no 2167112-37-8 (3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine)
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine
- SCHEMBL17868695
- 2167112-37-8
- 3-tetrahydrofuran-3-yl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
- 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
- DVEFUCQRDJZPSU-UHFFFAOYSA-N
- 3-tetrahydrofuran-3-yl-4,5,6,7-tetrahydro-1H-pyrazolo [4,3-c]pyridine
- EN300-1294406
-
- Inchi: 1S/C10H15N3O/c1-3-11-5-8-9(1)12-13-10(8)7-2-4-14-6-7/h7,11H,1-6H2,(H,12,13)
- InChI Key: DVEFUCQRDJZPSU-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C1C2CNCCC=2NN=1
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 49.9Ų
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294406-0.05g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 0.05g |
$1152.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-0.1g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 0.1g |
$1207.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-0.25g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 0.25g |
$1262.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-0.5g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 0.5g |
$1316.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-1.0g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 1g |
$1371.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-2.5g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 2.5g |
$2688.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-5.0g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 5g |
$3977.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-10.0g |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 10g |
$5897.0 | 2023-06-06 | ||
| Enamine | EN300-1294406-50mg |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 50mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1294406-100mg |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine |
2167112-37-8 | 100mg |
$1207.0 | 2023-09-30 |
3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine
3-(Oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine: A Versatile Heterocyclic Compound with Emerging Applications
The chemical compound 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS No. 2167112-37-8) represents an intriguing heterocyclic structure that has garnered significant attention in pharmaceutical and materials science research. This fused pyrazolo-pyridine derivative combines the unique properties of both pyrazole and pyridine rings with a tetrahydrofuran (oxolane) substituent, creating a molecular architecture with remarkable potential for diverse applications.
Recent advances in heterocyclic chemistry have highlighted the importance of such complex ring systems in drug discovery. The 3-(oxolan-3-yl)pyrazolo[4,3-c]pyridine scaffold exhibits excellent bioisosteric properties, making it particularly valuable for medicinal chemistry applications. Researchers have noted its structural similarity to several biologically active compounds, suggesting potential in developing novel therapeutic agents targeting various disease pathways.
The compound's molecular structure features a pyrazolo[4,3-c]pyridine core with a saturated oxolane ring at the 3-position. This configuration provides both hydrogen bond acceptors and lipophilic character, crucial for drug-like properties. The pyridine nitrogen and pyrazole moiety offer multiple sites for molecular interactions, while the oxolane group contributes to improved solubility and metabolic stability.
In pharmaceutical research, 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine has shown promise as a privileged structure for designing kinase inhibitors. The compound's ability to mimic adenine binding in ATP pockets makes it particularly valuable for developing targeted cancer therapies. Recent studies have explored its potential in modulating protein-protein interactions and as a scaffold for CNS-active compounds due to its favorable blood-brain barrier permeability.
The synthetic chemistry of pyrazolo[4,3-c]pyridine derivatives has evolved significantly, with modern green chemistry approaches enabling more efficient production of 3-(oxolan-3-yl) variants. Researchers have developed novel catalytic methods and microwave-assisted synthesis techniques to construct this fused heterocyclic system with improved yields and reduced environmental impact. These advances support the growing demand for high-purity building blocks in drug discovery programs.
Beyond pharmaceuticals, 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine has found applications in material science. Its electron-rich heteroaromatic system makes it suitable for developing organic semiconductors and photovoltaic materials. The compound's ability to participate in π-stacking interactions and form charge-transfer complexes has been exploited in designing novel electronic materials with tunable properties.
The structure-activity relationship (SAR) studies of 3-(oxolan-3-yl)pyrazolo[4,3-c]pyridine derivatives have revealed interesting trends in molecular recognition. The oxolane substituent appears to play a crucial role in modulating binding affinity and selectivity toward various biological targets. This has led to the development of several structure-based drug design strategies utilizing this scaffold as a molecular template.
Recent patent literature indicates growing commercial interest in pyrazolo[4,3-c]pyridine compounds, particularly those with oxolane substitutions. Major pharmaceutical companies have filed applications covering 3-(oxolan-3-yl) variants for treating inflammatory diseases, neurological disorders, and metabolic conditions. The compound's intellectual property landscape suggests it will remain an important medicinal chemistry building block in coming years.
Analytical characterization of 3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and help establish quality control parameters for research and production purposes. The development of robust analytical methods has been crucial for ensuring the compound's reproducible synthesis and purity standards.
Looking forward, the 3-(oxolan-3-yl)pyrazolo[4,3-c]pyridine scaffold continues to inspire innovation across multiple scientific disciplines. Its combination of structural versatility, drug-like properties, and synthetic accessibility positions it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and chemical biology. As research progresses, we anticipate new discoveries that will further expand the applications of this remarkable heterocyclic compound.
2167112-37-8 (3-(oxolan-3-yl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)